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Compound of Interest

Compound Name: N-Methyl-D-glucamine

Cat. No.: B1676163

An In-depth Technical Guide to the Solubility of N-Methyl-D-glucamine
Introduction

N-Methyl-D-glucamine (commonly known as meglumine) is an amino sugar derived from
sorbitol, where the hydroxyl group at position 1 is replaced by a methylamino group.[1] With the
molecular formula C7H17NOs, this organic base is widely utilized in the pharmaceutical industry.
[2] Its primary applications include its use as a pH-adjusting agent, a solubilizing agent for
poorly soluble active pharmaceutical ingredients (APIs), and as a counter-ion to form stable,
soluble salts with acidic drugs.[3][4] Given its critical role in drug formulation and development,
a thorough understanding of its solubility characteristics in various solvents is essential for
researchers, scientists, and formulation experts.

This guide provides a comprehensive overview of the solubility of N-Methyl-D-glucamine in
different solvents, details the standard experimental protocols for solubility determination, and
presents a visual workflow for these procedures.

Solubility of N-Methyl-D-glucamine

The solubility of meglumine is dictated by its polar structure, featuring multiple hydroxyl groups
and a secondary amine, which allow for extensive hydrogen bonding.

Qualitative Solubility
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Pharmacopeial descriptions generally classify meglumine's solubility in common solvents as
follows. It is described as freely soluble in water, slightly soluble or sparingly soluble in ethanol,
and practically insoluble in solvents like diethyl ether, dichloromethane, and trichloromethane.

[3][5]

Quantitative Solubility Data

Quantitative solubility data provides precise measurements under specific conditions. The
following tables summarize the available data.

Table 1: Solubility in Water

Temperature (°C) Solubility Value Method / Notes
25 ~1000 mg/mL (1 g/mL) Reported solubility in water.[6]
N Resulting in a clear, colorless
Not Specified 100 mg/mL (0.1 g/mL) )
solution.[7]
N Standard preparation
Not Specified 50 mg/mL

concentration.[6]

Table 2: Solubility in Organic Solvents

A detailed study using a gravimetric method has determined the solubility of meglumine in
several aliphatic alcohols and acetonitrile at various temperatures.[2] The solubility in these
organic solvents is considerably lower than in water.[2]
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Solubility (g

Solvent Temperature (°C) Temperature (K) meglumine / kg
solvent)

Methanol 10 283.15 11.2

20 293.15 15.3

30 303.15 20.7

40 313.15 27.9

50 323.15 37.4

Ethanol 10 283.15 2.1

20 293.15 3.0

30 303.15 4.3

40 313.15 6.2

50 323.15 8.8

1-Propanol 10 283.15 0.7

20 293.15 1.1

30 303.15 1.6

40 313.15 24

50 323.15 35

1-Butanol 10 283.15 0.3

20 293.15 0.5

30 303.15 0.7

40 313.15 11

50 323.15 1.6

Acetonitrile 10 283.15 0.01

30 303.15 0.02
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40 313.15 0.03

50 323.15 0.05

Data sourced from the
Journal of Chemical &

Engineering Data.[2]

The data indicates that among the alcohols, solubility decreases as the aliphatic character of
the solvent increases.[2] The very low solubility in acetonitrile, a polar aprotic solvent, is
attributed to its inability to act as a hydrogen bond donor to the numerous electron-rich atoms
in the meglumine molecule.[2]

Experimental Protocols for Solubility Determination

The most reliable and widely used method for determining thermodynamic (equilibrium)
solubility is the Shake-Flask Method.[8][9] This technique is considered a gold standard for
measuring the saturation concentration of a solute in a solvent at a specific temperature.[8]

Shake-Flask Method Protocol

This protocol outlines the steps to determine the equilibrium solubility of N-Methyl-D-
glucamine.

1. Materials and Equipment:

* N-Methyl-D-glucamine powder (high purity)

» Solvent of choice (e.g., water, ethanol)

o Stoppered flasks or vials (e.g., 2 mL glass tubes)[10]
o Orbital shaker or agitator with temperature control

e Analytical balance

» Centrifuge or filtration apparatus (e.g., syringe filters, solubility filter plates)[11]
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Calibrated pH meter

Analytical instrument for quantification (e.g., HPLC, UV-Vis Spectrophotometer)

. Procedure:

Preparation: Add an excess amount of solid N-Methyl-D-glucamine to a flask containing a
known volume or mass of the solvent.[8][10] It is crucial to add enough solid to ensure a
saturated solution is formed and solid remains visible, but not so much that it alters the
properties of the solvent.[8]

Equilibration: Seal the flasks and place them in a temperature-controlled shaker. Agitate the
samples for an extended period, typically 18 to 24 hours or longer, to ensure that the system
reaches solid-liquid equilibrium.[10][11] The temperature should be maintained at the desired
value (e.g., 25 °C).

Phase Separation: After equilibration, allow the suspensions to settle. Separate the
undissolved solid from the saturated solution. This can be achieved by:

o Centrifugation: Centrifuge the samples at high speed to pellet the excess solid.[11]

o Filtration: Withdraw the supernatant using a syringe and pass it through a suitable filter
(e.g., 0.45 um PVDF) to remove any solid particles.[9][11]

Sample Preparation for Analysis: Carefully take an aliquot of the clear, saturated
supernatant. Dilute the sample accurately with the appropriate mobile phase or solvent to
bring the concentration within the calibrated range of the analytical instrument.

Quantification: Analyze the concentration of meglumine in the diluted samples using a
validated analytical method.

o HPLC: High-Performance Liquid Chromatography is a common and accurate method. An
HPLC system with a suitable column (e.g., C18) and detector (e.g., UV, Refractive Index,
or Mass Spectrometry) can be used.[12][13][14]

o UV-Vis Spectrophotometry: The concentration can be determined by measuring the
absorbance at a specific wavelength, provided meglumine has a suitable chromophore
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and a standard calibration curve is prepared.[9][11]

o Acid-Base Titration: Given that meglumine is a base, its concentration in an aqueous
solution can be determined by titrating with a standardized acid, such as 0.1 M HCI, using
an indicator like methyl red.[5]

e Calculation: Calculate the original concentration in the saturated solution by accounting for
the dilution factor. The final solubility is typically expressed in units such as mg/mL, g/100
mL, or mol/L.

Logical and Experimental Workflow Visualization

The following diagram illustrates the standard workflow for determining the solubility of a
compound like N-Methyl-D-glucamine using the Shake-Flask method.
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Figure 1: Workflow for Shake-Flask Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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